Cas no 450345-28-5 (N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 450345-28-5
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 6270468
• PubChem ID: 2959867
• Update Time: 2025-06-20

N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine
• AKOS002932674
• SR-01000570763
• AB00357533-02
• N-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine
• SR-01000570763-1
• F0543-0110
• 4-N-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine
• Oprea1_387406
• 450345-28-5

• Inchi： 1S/C12H13N5O2/c1-7-3-4-9(5-8(7)2)16-12-10(17(18)19)11(13)14-6-15-12/h3-6H,1-2H3,(H3,13,14,15,16)
• InChI Key： QNCHGIOLMBWYBW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N)N=CN=C1NC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 259.10692467g/mol
• Monoisotopic Mass: 259.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Additional information on N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine

Introduction to N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-28-5)

N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine, a compound with the chemical identifier CAS No. 450345-28-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aromatic amine has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular framework, characterized by a pyrimidine core substituted with nitro and amino groups, alongside a 3,4-dimethylphenyl moiety, positions it as a promising candidate for further exploration in drug discovery.

The structural composition of N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine is pivotal in determining its chemical reactivity and biological activity. The presence of the nitro group at the 5-position of the pyrimidine ring introduces electrophilic characteristics, facilitating various functionalization reactions. Concurrently, the diamine functionality at the 4 and 6 positions enhances its solubility and interaction with biological targets. This combination of structural features makes it an intriguing subject for synthetic modifications aimed at optimizing pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nitropyrimidine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways involved in diseases such as cancer and inflammatory disorders. The dimethylphenyl substituent further contributes to the compound's binding affinity by introducing hydrophobic interactions with target proteins. This feature is particularly relevant in designing small-molecule inhibitors that require precise spatial orientation within the active site of enzymes or receptors.

One of the most compelling aspects of N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine is its versatility in serving as a scaffold for structure-activity relationship (SAR) studies. Researchers have leveraged its chemical architecture to develop analogs with enhanced efficacy and reduced toxicity. For instance, modifications at the nitro group have been explored to alter redox properties, influencing cellular uptake and metabolic stability. Similarly, variations in the diamine substituents have been investigated to fine-tune binding interactions with specific biomarkers.

The compound's potential applications extend beyond oncology. Emerging evidence suggests that nitropyrimidine derivatives may play a role in treating neurodegenerative diseases by inhibiting aberrant protein aggregation or modulating neurotransmitter systems. The 3,4-dimethylphenyl group, known for its ability to cross the blood-brain barrier, further enhances its suitability for central nervous system (CNS) drug development. This dual functionality makes it an attractive candidate for multitargeted drug design strategies aimed at addressing complex pathologies.

Advances in computational chemistry have significantly accelerated the discovery process for compounds like N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine. Molecular modeling techniques enable researchers to predict binding affinities and optimize lead structures before experimental synthesis. These computational approaches have been instrumental in identifying promising derivatives with improved pharmacological properties. Additionally, high-throughput screening (HTS) technologies have facilitated rapid evaluation of large libraries of nitropyrimidine analogs, streamlining the identification of potent candidates for further development.

The synthesis of N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine involves multi-step organic transformations that highlight its synthetic accessibility. Key synthetic routes include nucleophilic substitution reactions at the nitro-substituted pyrimidine ring followed by functional group interconversions to introduce the diamine moiety. Recent innovations in catalytic methods have improved yields and reduced byproduct formation during these reactions. Such advancements underscore the growing sophistication of synthetic methodologies tailored for producing complex heterocyclic compounds like this one.

Evaluation of N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine in preclinical models has revealed several promising characteristics. In vitro studies indicate strong binding interactions with enzymes implicated in disease pathways such as kinases and cytochrome P450 enzymes. Animal models have demonstrated favorable pharmacokinetic profiles including reasonable bioavailability and moderate metabolic clearance rates. These findings support further investigation into its therapeutic potential through clinical trials designed to assess safety and efficacy in human populations.

The future direction of research on this compound hinges on addressing challenges related to bioavailability and potential side effects associated with nitroaromatic structures. Strategies such as prodrug formulations or covalent modifications may enhance its delivery while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical successes into viable therapeutic options that meet regulatory standards for human use.

In conclusion, N4-(3,4-dimethylphenyl)-5-nitropyrimidine-4,6-diamine(CAS No.450345-28-5) stands out as a structurally intriguing compound with broad applications across multiple therapeutic areas including oncology,nephritis,CNS diseases etc.Due to it's unique chemical structure which containsnitro group,diamino group,dimethylaniline,this compound possesses great potential as an intermediate material or lead compound which can be used for drug development.Scientific community continue exploring this area which will bring new breakthroughs not only benefit human health but also promote progress of medicinal chemistry field.